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Introduction

Basic copper sulfates are a class of inorganic compounds that play a significant role in
various fields, including catalysis, agriculture, and as precursors in the synthesis of other
copper-based materials. Understanding their thermal stability and decomposition pathways is
crucial for their application and for the development of novel materials. This technical guide
provides an in-depth overview of the thermal decomposition of several key basic copper
sulfate compounds, including brochantite, antlerite, posnjakite, and langite. The guide details
their decomposition mechanisms, intermediate and final products, and the temperature ranges
at which these transformations occur. Experimental protocols for thermal analysis and detailed
structural information are also provided to aid researchers in their investigations.

Crystal Structure of Basic Copper Sulfate
Compounds

The thermal behavior of basic copper sulfates is intrinsically linked to their crystal structures.
These minerals are characterized by the presence of copper, sulfate, and hydroxide ions, and
in some cases, water molecules, arranged in specific crystalline lattices.

e Brochantite (Cus(SOa4)(OH)s): Brochantite crystallizes in the monoclinic crystal system. Its
structure consists of layers of copper octahedra linked by sulfate tetrahedra. Specifically, the
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structure can be described as being built up by equivalent Order-Disorder (OD) layers with
Pn21m symmetry[1][2]. The MDOL1 polytype, which corresponds to the common form of
brochantite, has the space group P121/al[1].

e Antlerite (Cu3(SOa4)(OH)4): Antlerite belongs to the orthorhombic crystal system with the
space group Pnma[3][4][5]. Its structure is composed of one-dimensional ribbons and
corrugated chains of CuO squares|[3]. It is a common corrosion product on bronze sculptures
in urban environments[5].

o Posnjakite (Cua(SOa4)(OH)e-H20): Posnjakite is a hydrated basic copper sulfate that
crystallizes in the monoclinic system with the space group Pm[6][7]. Its structure contains
octahedral sheets of [Cus(OH)es(H20)O][6].

o Langite (Cus(S0a4)(OH)s-2H20): Langite is also a hydrated basic copper sulfate and
crystallizes in the monoclinic system with the space group Pc[8][9][10]. Its structure is
characterized by dense sheets of Cu-O polyhedra parallel to the (100) plane, with sulfate
groups linked to one side of the sheets[8]. Successive layers are connected by hydrogen
bonds, with one water molecule coordinated to copper and the other located between the
sheets][8].

Decomposition Products

The thermal decomposition of basic copper sulfates typically yields tenorite (CuO) as the final
solid product. In some cases, an intermediate copper oxysulfate, dolerophanite (Cu20S0a), is
formed.

o Tenorite (CuO): Tenorite crystallizes in the monoclinic system with the space group C2/c[11]
[12][13][14][15]. Each copper atom is coordinated to four oxygen atoms in a square planar
geometry[12].

o Dolerophanite (Cuz0S0a4): Dolerophanite also crystallizes in the monoclinic system, with the
space group C2/m[16]. Its structure contains oxocentered and sulfate tetrahedra[7][17].

Thermal Decomposition Pathways

The thermal decomposition of basic copper sulfates generally proceeds in two main stages:
dehydroxylation, where hydroxyl groups are removed as water, followed by desulfation, where
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the sulfate group decomposes, releasing sulfur trioxide (or sulfur dioxide and oxygen).

Brochantite (Cus4(S0O4)(OH)s)

The thermal decomposition of synthetic brochantite has been shown to proceed through a
multi-step process. The first stage involves dehydroxylation, which can be further divided into
two overlapping kinetic processes, possibly forming an intermediate compound,
CusO(0OH)4S04[8]. The fully dehydroxylated intermediate, CuaO3SOa4, is initially amorphous and
subsequently crystallizes into a mixture of tenorite (CuO) and dolerophanite (CuO-CuSOa) at
around 776 K[8]. The final step is the desulfation of the copper oxysulfate to yield pure CuQO[8].

The overall decomposition can be summarized by the following reactions:
e Dehydroxylation: Cus(SO4)(OH)s — Cus03S04 + 3H20

e Crystallization: CusO3S0O4 —» 2CuO + Cu20S04

o Desulfation: Cu20S0O4 —~ 2CuO + SOs

Decomposition Pathway of Brochantite

o _
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Decomposition pathway of Brochantite.

Antlerite (Cus(S0a4)(OH)4)
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The thermal decomposition of antlerite also occurs in two distinct stages. The first stage is the
removal of water through dehydroxylation, followed by the desulfation of the resulting
intermediate. Studies on natural antlerite have shown a mass loss of 10.8% corresponding to
dehydroxylation in the temperature range of 650—780 K, and a further mass loss of 22.6% due
to desulfation between 960-1110 K[18]. The intermediate products of dehydroxylation are
reported to be a mixture of crystalline dolerophanite (Cuz0S0a4) and tenorite (CuO)[11].

The decomposition reactions are as follows:
e Dehydroxylation: 2Cus(S0O4)(OH)s —» 3Cu20S0a4 + CuO + 4H20
e Desulfation: 3Cu20S04 — 6CuO + 3S0s3

Decomposition Pathway of Antlerite
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. betterceramic.com [betterceramic.com]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.researchgate.net/publication/256685145_Thermodynamics_of_the_basic_copper_sulfates_antlerite_posnjakite_and_brochantite
https://fpe.umd.edu/sites/fpe.umd.edu/files/Thermogravimetric%20Analysis%20and%20DSC.pdf
https://www.benchchem.com/product/b073698?utm_src=pdf-body-img
https://www.benchchem.com/product/b073698?utm_src=pdf-custom-synthesis
https://www.betterceramic.com/factors-to-consider-in-sample-preparation-for-thermogravimetric-analysis-tga/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2. benchchem.com [benchchem.com]

3. Sample Preparation — TGA-MS — Polymer Chemistry Characterization Lab
[pccl.chem.ufl.edu]

4. files.core.ac.uk [files.core.ac.uk]

5. m.youtube.com [m.youtube.com]

6. youtube.com [youtube.com]

7. handbookofmineralogy.org [handbookofmineralogy.org]
8. Purity Analysis of Inorganic Compounds Using TGA Crucibles [redthermo.com]
9. iea-shc.org [iea-shc.org]

10. ias.ac.in [ias.ac.in]

11. fpe.umd.edu [fpe.umd.edu]

12. thermalsupport.com [thermalsupport.com]

13. m.youtube.com [m.youtube.com]

14. DOT Language | Graphviz [graphviz.org]

15. GitHub - eviltester/graphviz-steps: Graphviz files parser for sequences in one file
[github.com]

16. generator - How does a script optimally layout a pure hierarchical graphviz/dot graph? -
Stack Overflow [stackoverflow.com]

17. Graphviz [graphviz.org]
18. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Thermal Decomposition of Basic Copper Sulfate
Compounds: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073698#thermal-decomposition-of-basic-copper-
sulfate-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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